1-[3-methyl-4-(2-methylsulfonylethoxy)phenyl]-3-(4-phenylphenoxy)pyrrolidin-2-one

• Molecular Formula: C26H27NO5S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 1-[3-methyl-4-(2-methylsulfonylethoxy)phenyl]-3-(4-phenylphenoxy)pyrrolidin-2-one
• InChI: InChI=1S/C26H27NO5S/c1-19-18-22(10-13-24(19)31-16-17-33(2,29)30)27-15-14-25(26(27)28)32-23-11-8-21(9-12-23)20-6-4-3-5-7-20/h3-13,18,25H,14-17H2,1-2H3
• InChI Key: FNCUHIWLQCDGMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCC(C2=O)OC3=CC=C(C=C3)C4=CC=CC=C4)OCCS(=O)(=O)C

Description

PMID25522065-Compound-17 is a synthetic organic compound that has garnered significant attention in the scientific community due to its potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique structure and properties, which make it a valuable subject of study for researchers.

Preparation Methods

The preparation of PMID25522065-Compound-17 involves several synthetic routes and reaction conditions. One common method includes the synthesis of an indazole ring, followed by the protection of the N-H bond using 2-(trimethylsilyl) ethoxymethyl. The process continues with a Buchwald reaction, removal of the protecting group, and ring-closing to obtain the final compound . Industrial production methods may vary, but they generally follow similar steps to ensure high yield and purity.

Chemical Reactions Analysis

PMID25522065-Compound-17 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reactions facilitated by catalysts like palladium on carbon. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups that enhance the compound’s properties .

Scientific Research Applications

PMID25522065-Compound-17 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a tool for studying cellular processes and signaling pathways. In medicine, it has shown potential as a therapeutic agent for treating various diseases, including viral infections and cancer . Additionally, in the industry, it is utilized in the development of new materials and technologies .

Mechanism of Action

The mechanism of action of PMID25522065-Compound-17 involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit phosphatidylinositol-3-phosphate 5-kinase (PIKfyve), disrupting the entry and replication of β-coronaviruses in vitro . This inhibition affects various cellular processes, leading to the compound’s therapeutic effects. The molecular targets and pathways involved in its action are still under investigation, but they hold promise for developing new treatments for diseases .

Comparison with Similar Compounds

PMID25522065-Compound-17 can be compared with other similar compounds, such as AMG28, which is a non-selective kinase inhibitor. Unlike AMG28, PMID25522065-Compound-17 is selective for PIKfyve, making it more effective in disrupting viral replication . Other similar compounds include various analogues designed to inhibit specific kinases, such as the cdc2-like (CLK) and dual specificity tyrosine phosphorylation-regulated (DYRK) kinases . The uniqueness of PMID25522065-Compound-17 lies in its selectivity and potency, which make it a valuable tool for scientific research and potential therapeutic applications.